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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

A comprehensive review of the long-term bond durability of Panavia resin cements against
leading competitors, supported by experimental data from in-vitro studies. This guide provides
researchers, scientists, and drug development professionals with a detailed comparison of
shear and micro-tensile bond strengths, as well as microleakage data, to inform material
selection in dental and biomedical applications.

The Panavia line of dental cements, developed by Kuraray Noritake Dental Inc., has long been
recognized for its reliable bond strength.[1] This guide synthesizes data from multiple studies to
provide an objective comparison of the long-term performance of various Panavia formulations,
including Panavia V5 and Panavia F2.0, against other commercially available resin cements
such as Multilink Automix, RelyX Unicem, and RelyX Ultimate.

Comparative Bond Strength Data

The following tables summarize the shear bond strength (SBS) and micro-tensile bond strength
(MTBS) of Panavia cements and their competitors on various substrates. These studies often
employ artificial aging techniques like thermocycling to simulate the long-term degradation of
the bond in an oral environment.

Table 1: Shear Bond Strength (SBS) to Dentin
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. Standard
Cement Aging Mean SBS L.
Substrate Deviation Source
System Protocol (MPa)
(SD)
24h water
i Human
Panavia V5 ) storage at 17.1 5 [2]
Dentin
37°C
24h water
Multilink Human
i i storage at 13.7 7 [2]
Automix Dentin
37°C
24h water
Human
NX3 ] storage at ~10 - [2]
Dentin
37°C
24h water
RelyX Human
) ) storage at ~10 - [2]
Ultimate Dentin
37°C
24h water
_ Human
Panavia V5 ] storage at 18.0 4.2 [3]
Dentin
37°C
24h water
RelyX Human
) ) storage at 18.2 3.3 [3]
Universal Dentin
37°C
) Human 3000 Highest bond
Panavia V5 ] - [2][4]
Dentin thermocycles  strength
Multilink Human 3000 Lower than ]
Automix Dentin thermocycles  Panavia V5
RelyX Human 3000 Lower than o]
Ultimate Dentin thermocycles  Panavia V5
G-CEM Human 3000 Lower than )
LinkForce Dentin thermocycles  Panavia V5
Variolink Human 3000 Lower than )
Esthetic DC Dentin thermocycles  Panavia V5
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) Human No
Panavia 21 ) ] 13.4-149 - [5]
Dentin thermocycling
) Human Thermocyclin
Panavia 21 ) 11.1-11.3 - [5]
Dentin g
RelyX Human No
. . . 9.9 - [5]
Unicem Dentin thermocycling
RelyX Human Thermocyclin
. : 8.6 - [5]
Unicem Dentin g
N Human No
Multilink ] ) 124 - [5]
Dentin thermocycling
- Human Thermocyclin
Multilink ) 10.3 - [5]
Dentin g

Table 2: Micro-Tensile Bond Strength (uTBS) to Dentin
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Cement ) ) ) Mean pTBS
Dentin Region Storage Time Source
System (MPa)
) o Higher than
Panavia F2.0 Superficial 24 hours . ) [6]
Multilink Sprint
» ) . Lower than
Multilink Sprint Superficial 24 hours ) [6]
Panavia F2.0
) Higher than
Panavia F2.0 Deep 24 hours - ) [6]
Multilink Sprint
N ) Lower than
Multilink Sprint Deep 24 hours ) [6]
Panavia F2.0
) ) Higher than
Panavia F2.0 Cervical 24 hours ) [6]
Panavia F2.0
N ) ) Lower than
Multilink Sprint Cervical 24 hours ] [6]
Panavia F2.0
No significant
Panavia F2.0 All regions 6 months difference from [6]
24h
No significant
Multilink Sprint All regions 6 months difference from [6]

24h

Table 3: Shear Bond Strength (SBS) to Zirconia
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. Standard
Cement Surface Aging Mean SBS L.
Deviation Source
System Treatment Protocol (MPa)
(SD)
Significantl
) ] 24h water .g Y
Panavia V5 Primed higher than - [7]
storage _
unprimed
) . 10,000 Insignificant
Panavia V5 Primed - [7]
thermocycles  decrease
- Significantly
Multilink ] 24h water )
] Primed higher than - [7]
Automix storage ]
unprimed
Multilink ] 10,000 Significant
) Primed - [7]
Automix thermocycles  decrease
Significantly
RelyX ) 24h water )
] Primed higher than - [7]
Ultimate storage )
unprimed
RelyX ) 10,000 Significant
) Primed - [7]
Ultimate thermocycles  decrease
Panavia SA Air-particle 10,000
, 8.64 1.78 [8]
Universal abraded thermocycles
, Air-particle
Panavia V5 10,000
abraded + 9.59 1.55 [8]
(control) ] thermocycles
Primer
Air-particle 10,000
TheraCem 9.05 2.64 [8]
abraded thermocycles
SpeedCem Air-particle 10,000
8.54 1.92 [8]
2.0 abraded thermocycles
RelyX Air-particle 10,000
_ 7.60 1.26 [8]
Unicem 2 abraded thermocycles
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PermaCem Air-particle 10,000
7.59 1.10 [8]
2.0 abraded thermocycles

Table 4: Shear Bond Strength (SBS) to Lithium Disilicate (e.max CAD)

Cement System Aging Protocol Mean SBS (MPa) Source

i Not statistically
Panavia V5 24h water storage ) [9]
different from others

) Statistically lower than
Panavia V5 5,000 thermocycles [9]
NX3/XTR

Not statistically
NX3 24h water storage ) [9]
different from others

No statistical
NX3 5,000 thermocycles difference from [9]
Multilink

N ) Not statistically
Multilink Automix NG 24h water storage _ [9]
different from others

. . No statistical
Multilink Automix NG 5,000 thermocycles ) [9]
difference from NX3

Table 5: Micro-Shear Bond Strength (uSBS) to CAD/CAM Co-Cr Alloy

Cement Mean uSBS Standard

Alloy Type L Source
System (MPa) Deviation (SD)
Panavia F2.0 CAD/CAM 14.72 4.80 [10]
RelyX Unicem CAD/CAM 12.28 3.94 [10]
Duo-Link CAD/CAM 10.13 3.71 [10]

Table 6: Micro-Shear Bond Strength (uSBS) to Commercially Pure Titanium (Cp Ti)
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Cement ] Mean uSBS Standard
Aging Protocol L Source
System (MPa) Deviation (SD)
) 24h water
Panavia F2.0 24.09 7.08 [11]
storage
i 5000 Significant
Panavia F2.0 - [11]
thermocycles decrease
Not significantly
24h water ]
RelyX U200 different from - [11]
storage _
Panavia F2.0
5000 Significant
RelyX U200 - [11]
thermocycles decrease
Panavia SA 24h water Lower than (1]
Luting Plus storage Panavia F2.0
Panavia SA 5000 Significant (1]
Luting Plus thermocycles decrease

Microleakage Performance

A study on metal-ceramic restorations found that Panavia F2.0 exhibited the least
microleakage compared to Fuji Plus, G-Cem, and Fleck cements in both closed and open
margin scenarios.[12][13] In closed margins, the microleakage for Panavia F2.0 was 0.18 mm,
while in open margins it was 0.64 mm.[12][13]

Experimental Protocols

The bond strength of dental cements is evaluated through various in-vitro tests, with shear
bond strength and micro-tensile bond strength being the most common. The following sections
detail the typical methodologies employed in these studies.

Shear Bond Strength (SBS) Testing

The Ultradent Shear Bond Strength Test is a common method used to determine the adhesive
strength of a cement to a substrate.
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Substrate Preparation:

Human Dentin: Extracted human molars are embedded in acrylic resin discs and the surface
is ground, typically with 600-grit SiC paper, to expose a flat dentin surface.

Zirconia: Zirconia blocks are cut, ground flat, sintered, and then sandblasted with aluminum
oxide particles (e.g., 50 um).[7] A ceramic primer is often applied.

Lithium Disilicate: Specimens are prepared similarly to zirconia but are etched with
hydrofluoric acid instead of sandblasting, followed by the application of a primer.[14]

Metal Alloys: Metal blocks (e.g., Co-Cr, Titanium) are prepared, and the surface is often
airborne-particle abraded with aluminum oxide.[10][11]

Bonding Procedure:

A piece of adhesive tape with a standardized circular hole (e.g., 3 mm diameter) is placed on
the prepared substrate to define the bonding area.

The respective primer and cement are applied to the substrate according to the
manufacturer's instructions.

A stainless steel disc or a composite resin cylinder is placed on top of the cement.[8]

A constant load (e.g., 100 g) is applied, and the cement is allowed to cure (self-cure, light-
cure, or dual-cure).

Aging:

Specimens are typically stored in water at 37°C for 24 hours for initial bond strength
measurement.

For long-term durability assessment, specimens undergo thermocycling, which involves
alternating between cold and hot water baths (e.g., 5°C and 55°C) for a specified number of
cycles (e.g., 3,000, 5,000, or 10,000 cycles).[2][4][8][9][11]

Testing:

© 2025 BenchChem. All rights reserved. 8/12 Tech Support
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e The bonded assembly is mounted on a universal testing machine.

o Ashear force is applied to the base of the disc/cylinder at a constant crosshead speed (e.g.,
1 mm/min) until debonding occurs.

e The force at failure is recorded and the shear bond strength is calculated in megapascals
(MPa).

Micro-Tensile Bond Strength (UTBS) Testing
This method is used to assess the bond strength to different regions of a tooth.
Specimen Preparation:

e Resin cement is applied to the dentin surface, and a block of composite resin is luted onto it.

[6]
e The bonded tooth is stored for a specified period (e.g., 24 hours or 6 months).[6]
e The tooth is then sectioned into sticks with a small cross-sectional area (e.g., 1 mm2).[6]
Testing:

e The sticks are attached to a testing machine and subjected to a tensile force at a constant
crosshead speed (e.g., 1 mm/min) until fracture.[6]

e The force at fracture is used to calculate the micro-tensile bond strength.

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for shear bond strength and micro-
tensile bond strength testing.
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Caption: Shear Bond Strength (SBS) Experimental Workflow.
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Caption: Micro-Tensile Bond Strength (UTBS) Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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